molecular formula C17H18N2O2S B250127 N-[benzyl(methyl)carbamothioyl]-2-methoxybenzamide

N-[benzyl(methyl)carbamothioyl]-2-methoxybenzamide

Cat. No. B250127
M. Wt: 314.4 g/mol
InChI Key: ONBRYVNQCTXJNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[benzyl(methyl)carbamothioyl]-2-methoxybenzamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as BMCM and has been synthesized in various ways to study its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BMCM is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. BMCM has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. It has also been found to inhibit the NF-κB pathway, which is involved in inflammation. BMCM has been shown to scavenge free radicals and inhibit lipid peroxidation, which are involved in oxidative stress.
Biochemical and Physiological Effects:
BMCM has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. BMCM has also been shown to inhibit the production of inflammatory cytokines and protect neurons from oxidative stress and cell death. In addition, BMCM has been found to scavenge free radicals and inhibit lipid peroxidation.

Advantages and Limitations for Lab Experiments

BMCM has several advantages for lab experiments. It is relatively easy to synthesize and has been optimized to obtain high yields. BMCM has also been shown to exhibit potent anti-cancer, anti-inflammatory, and neuroprotective properties. However, BMCM has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. BMCM also has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of BMCM. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study the pharmacokinetics and pharmacodynamics of BMCM to determine its potential as a therapeutic agent. BMCM can also be modified to improve its solubility and bioavailability. In addition, BMCM can be studied in combination with other therapeutic agents to enhance its efficacy. Finally, BMCM can be studied in animal models of cancer, inflammation, and neurodegenerative diseases to evaluate its potential as a therapeutic agent.
Conclusion:
In conclusion, N-[benzyl(methyl)carbamothioyl]-2-methoxybenzamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. BMCM has been synthesized by various methods and has been studied for its anti-cancer, anti-inflammatory, and neuroprotective properties. BMCM has several advantages for lab experiments but also has some limitations. There are several future directions for the study of BMCM, which can lead to the development of novel therapeutic agents.

Synthesis Methods

BMCM can be synthesized by reacting 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This intermediate is then reacted with benzyl isocyanate and methylamine to form BMCM. This synthesis method has been optimized and modified by various researchers to obtain high yields of BMCM.

Scientific Research Applications

BMCM has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. It has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. BMCM has also been shown to possess anti-inflammatory properties by inhibiting the production of inflammatory cytokines. In addition, BMCM has been studied for its neuroprotective effects and has been found to protect neurons from oxidative stress and cell death.

properties

Molecular Formula

C17H18N2O2S

Molecular Weight

314.4 g/mol

IUPAC Name

N-[benzyl(methyl)carbamothioyl]-2-methoxybenzamide

InChI

InChI=1S/C17H18N2O2S/c1-19(12-13-8-4-3-5-9-13)17(22)18-16(20)14-10-6-7-11-15(14)21-2/h3-11H,12H2,1-2H3,(H,18,20,22)

InChI Key

ONBRYVNQCTXJNB-UHFFFAOYSA-N

SMILES

CN(CC1=CC=CC=C1)C(=S)NC(=O)C2=CC=CC=C2OC

Canonical SMILES

CN(CC1=CC=CC=C1)C(=S)NC(=O)C2=CC=CC=C2OC

Origin of Product

United States

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